Cis-2-methylcyclopentanamine hydrochloride
Overview
Description
“Cis-2-methylcyclopentanamine hydrochloride” is a chemical compound with the molecular formula C6H14ClN . It is also known by its CAS number: 2248730-49-4 .
Molecular Structure Analysis
The molecular structure of “Cis-2-methylcyclopentanamine hydrochloride” consists of a cyclopentane ring, which is a five-membered ring, with a methyl group (CH3) and an amine group (NH2) attached . The ‘cis’ configuration indicates that these two groups are on the same side of the cyclopentane ring.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include aspects like melting point, boiling point, density, etc. Unfortunately, specific physical and chemical properties for “Cis-2-methylcyclopentanamine hydrochloride” were not found in the available resources .Scientific Research Applications
1. Chemical Synthesis and Molecular Interactions
The synthesis of bromophenol derivatives involving ring-opening reactions of cyclopropane, where compounds similar to Cis-2-methylcyclopentanamine are used as intermediates, has been reported. These derivatives show inhibitory effects on certain enzymes, indicating potential therapeutic applications (Boztaş et al., 2019). Additionally, studies on platinum complexes involving related cyclic compounds have shown significant interactions with DNA, providing insights into the molecular mechanisms of action of chemotherapeutic drugs (Montagner et al., 2009).
2. Photocatalytic Applications
Research involving CuInS2/Mg(OH)2 nanosheets for the photodegradation of organic pollutants, where related compounds are utilized, highlights the potential of Cis-2-methylcyclopentanamine hydrochloride in enhancing photocatalytic activity. This process involves the transfer and separation of charge carriers at the junction interface between materials, indicating its utility in environmental remediation applications (Zheng et al., 2019).
3. Anticancer Drug Development
Studies on the hydrolysis process of platinum-based anticancer drugs, involving related cyclic amines, provide valuable insights into the mechanism of action of these drugs and their interaction with DNA. This research is crucial for understanding the drug's activation process and designing novel anticancer drugs (Zhu et al., 2005). Moreover, the use of nanodiamond as a pH-responsive vehicle for anticancer drugs, where related cyclic compounds are involved, highlights innovative approaches to drug delivery and therapy (Guan et al., 2010).
Safety and Hazards
The safety and hazards associated with “Cis-2-methylcyclopentanamine hydrochloride” are not specified in the available resources . As with any chemical, it’s important to handle it with appropriate safety measures, including the use of personal protective equipment and adherence to safe handling procedures.
properties
IUPAC Name |
(1R,2S)-2-methylcyclopentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N.ClH/c1-5-3-2-4-6(5)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEWUQJCETUWGDX-RIHPBJNCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC1N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CCC[C@H]1N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cis-2-methylcyclopentanamine hydrochloride | |
CAS RN |
102778-36-9 |
Source
|
| Record name | cis-2-Methylcyclopentanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(Phenylsulfanyl)-1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinoxaline](/img/structure/B3117545.png)
![Methyl 2-azabicyclo[2.2.1]heptane-5-carboxylate hydrochloride](/img/structure/B3117555.png)
![N-[[(5S)-3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-acetamide](/img/structure/B3117564.png)
![N-[3-(Methyldimethoxysilyl)propyl]-N',N'-dimethyl-1,3-propanediamine](/img/structure/B3117578.png)
